Cas no 640768-14-5 (5-methyl-N1-(2-methylpropyl)benzene-1,2-diamine)

• Product Name: 5-methyl-N1-(2-methylpropyl)benzene-1,2-diamine
• CAS No: 640768-14-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5705179
• PubChem ID: 66999088
• Update Time: 2023-11-27

5-methyl-N1-(2-methylpropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1341810
• 1,2-Benzenediamine, 4-methyl-N2-(2-methylpropyl)-
• 1,2-Benzenediamine,4-methyl-N2-(2-methylpropyl)-
• AKOS018641519
• YCKBIJLZEPMIML-UHFFFAOYSA-N
• 5-methyl-N1-(2-methylpropyl)benzene-1,2-diamine
• 2-Isobutylamino-4-methyl-aniline
• 640768-14-5
• EN300-1116078

• Inchi： 1S/C11H18N2/c1-8(2)7-13-11-6-9(3)4-5-10(11)12/h4-6,8,13H,7,12H2,1-3H3
• InChI Key： YCKBIJLZEPMIML-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=CC=1N)CC(C)C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes